molecular formula C8H7NO2S B8765231 1H-Benzo[c][1,2]thiazine 2,2-dioxide

1H-Benzo[c][1,2]thiazine 2,2-dioxide

Cat. No. B8765231
M. Wt: 181.21 g/mol
InChI Key: KXZRDIYVQYBECM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Benzo[c][1,2]thiazine 2,2-dioxide is a useful research compound. Its molecular formula is C8H7NO2S and its molecular weight is 181.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Benzo[c][1,2]thiazine 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Benzo[c][1,2]thiazine 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1H-Benzo[c][1,2]thiazine 2,2-dioxide

Molecular Formula

C8H7NO2S

Molecular Weight

181.21 g/mol

IUPAC Name

1H-2λ6,1-benzothiazine 2,2-dioxide

InChI

InChI=1S/C8H7NO2S/c10-12(11)6-5-7-3-1-2-4-8(7)9-12/h1-6,9H

InChI Key

KXZRDIYVQYBECM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CS(=O)(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was synthesized according to the method described in WO 2008/073956 A2. To a solution of 1-(4-methoxybenzyl)-1H-benzo[c][1,2]thiazine 2,2-dioxide (0.9 g, 3 mmol) in anhydrous methylene chloride was added trifluoroacetic acid (18 mL). The mixture was stirred at room temperature for 5 hours and then concentrated under reduced pressure. The crude product was purified by silica gel column chromatography (25-70% ethyl acetate in hexanes) to give a white solid. (0.6 g, 72%). 1H NMR (CDCl3, 300 MHz) δ 7.43-7.38 (m, 2H), 7.29 (m, 1H), 7.20-7.14 (dt, 1H, J=1.2, 7.5 Hz), 7.02-6.99 (d, 1H, J=7.8 Hz), 6.78-6.75 (dd, 1H, J=2.4, 10.5 Hz).
[Compound]
Name
2008/073956 A2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(4-methoxybenzyl)-1H-benzo[c][1,2]thiazine 2,2-dioxide
Quantity
0.9 g
Type
reactant
Reaction Step Two
Quantity
18 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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